Cas no 27236-73-3 (pentadecenyl-Butanedioic acid)

• Product Name: pentadecenyl-Butanedioic acid
• CAS No: 27236-73-3
• MF: C₁₉H₃₄O₄
• MW: 326.470866680145
• CID: 250907
• PubChem ID: 53432327
• Update Time: 2025-04-19

pentadecenyl-Butanedioic acid Chemical and Physical Properties

Names and Identifiers

• pentadecenyl-Butanedioic acid
• 2-pentadec-1-enylbutanedioic acid
• 2-(PENTADEC-1-EN-1-YL)BUTANEDIOIC ACID
• 27236-73-3
• DTXSID30700541

• Inchi： 1S/C19H34O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19(22)23)16-18(20)21/h14-15,17H,2-13,16H2,1H3,(H,20,21)(H,22,23)
• InChI Key： DXPLEDYRQHTBDJ-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C=CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 326.24582
• Monoisotopic Mass: 326.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 6.7

Experimental Properties

• PSA: 74.6